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Compound of Interest

Compound Name: Tyrosol

Cat. No.: B1682651

Introduction

Tyrosol, a phenylethanoid, is a significant phenolic compound found in olive oil, contributing to
its sensory properties and health benefits, particularly its antioxidant activity. The European
Commission Regulation No. 432/2012 acknowledges the health claim related to olive oll
polyphenols, like tyrosol and its derivatives, in protecting blood lipids from oxidative stress.
This application note details a robust High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD) method for the accurate quantification of tyrosol in olive oil,
suitable for research, quality control, and regulatory compliance.

Principle

This method involves the extraction of polar phenolic compounds, including tyrosol, from the
olive oil matrix using a liquid-liquid extraction with a methanol/water solution. The extracted
sample is then analyzed by reverse-phase HPLC. Separation of tyrosol is achieved on a C18
column with a gradient elution system. Detection and quantification are performed using a
Diode-Array Detector (DAD) at a wavelength of 280 nm, where tyrosol exhibits strong
absorbance.

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from the International Olive Council (I0C) method.[1][2]
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e Reagents and Materials:

o

Methanol (HPLC grade)

Ultrapure water

Extraction solution: Methanol/water (80:20, v/v)[1]

Syringic acid (internal standard, optional but recommended)

Olive oil sample

15 mL screw-cap centrifuge tubes

Vortex mixer

Ultrasonic bath

Centrifuge

Syringe filters (0.45 pum, PVDF or similar)

e Procedure:

o

Accurately weigh 2.0 g of the olive oil sample into a 15 mL screw-cap centrifuge tube.[1][2]

(Optional) Add a known concentration of internal standard (e.g., 1 mL of syringic acid
solution).

Add 5 mL of the methanol/water (80:20, v/v) extraction solution.

Vortex the mixture vigorously for 1 minute.

Place the tube in an ultrasonic bath for 15 minutes at room temperature.

Centrifuge the sample at 5000 rpm for 25 minutes.

Carefully collect the supernatant (the methanolic phase).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.internationaloliveoil.org/wp-content/uploads/2022/10/COI-T20-Doc.-29-REV-1-2017-Eng.pdf
https://www.internationaloliveoil.org/wp-content/uploads/2022/10/COI-T20-Doc.-29-REV-1-2017-Eng.pdf
https://www.agilent.com/cs/library/applications/5991-3801EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.
o The sample is now ready for HPLC-DAD analysis.
2. HPLC-DAD Analysis
e Instrumentation:
o HPLC system with a gradient pump, autosampler, column oven, and Diode-Array Detector.
o C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
o Chromatographic Conditions:
o Mobile Phase: A gradient elution is typically used.
= Solvent A: Water with 0.2% phosphoric acid (v/v)
» Solvent B: Methanol
= Solvent C: Acetonitrile

o Elution Gradient:

Time (min) %A %B %C

0.00 96 2 2

11.00 50 25 25

13.00 40 30 30

17.00 0 50 50

20.00 0 50 50
| 20.50 196 |2 | 2|

o Flow Rate: 0.6 mL/min
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o Injection Volume: 20 pL
o Column Temperature: 25 °C

o DAD Wavelength: 280 nm for quantification. A spectral scan from 200-400 nm can be used
for peak identification.

3. Calibration and Quantification
o Standard Preparation:

o Prepare a stock solution of tyrosol standard in the extraction solution (methanol/water
80:20, v/v).

o Prepare a series of working standard solutions of different concentrations by diluting the
stock solution.

» Calibration Curve:
o Inject the standard solutions into the HPLC system.

o Construct a calibration curve by plotting the peak area of tyrosol against the
corresponding concentration.

e Quantification:
o Inject the prepared olive oil extract.
o ldentify the tyrosol peak based on its retention time compared to the standard.

o Calculate the concentration of tyrosol in the sample using the calibration curve. The final
concentration is typically expressed in mg/kg of olive oil.

Data Presentation

Table 1: HPLC-DAD Method Validation Parameters for Tyrosol Quantification
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Parameter Typical Value Reference
Linearity (R?) >0.999
Limit of Detection (LOD) < 0.5 mg/L
Limit of Quantification (LOQ) 1.4 mg/kg
Intraday Precision (%RSD) <3%
Interday Precision (%RSD) <3%
Recovery > 87.6%
Table 2: Reported Tyrosol Content in Different Olive Oils
Olive Oil Type Tyrosol Content (mg/kg) Reference
Virgin Olive QOils 40 - 180
Extra Virgin Olive Oil 22
Extra Virgin Olive Oil 43 - 68
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Caption: Experimental workflow for the quantification of tyrosol in olive oil.
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Caption: Logical relationship of the analytical procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-olive-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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